Cas no 64445-04-1 ((4-tert-Butylphenyl)sulfonylacetonitrile)
64445-04-1 structure
Product Name:(4-tert-Butylphenyl)sulfonylacetonitrile
CAS No:64445-04-1
MF:C12H15NO2S
MW:237.31800198555
MDL:MFCD00245070
CID:423850
PubChem ID:3656335
Update Time:2025-04-19
(4-tert-Butylphenyl)sulfonylacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- Acetonitrile, [[4-(1,1-dimethylethyl)phenyl]sulfonyl]-
- 2-(4-tert-butylphenyl)sulfonylacetonitrile
- MS-10843
- AKOS005716356
- UKRHKLHRSIUATR-UHFFFAOYSA-N
- 64445-04-1
- [(4-tert-butylphenyl)sulfonyl]acetonitrile
- MFCD00245070
- 2-((4-(TERT-BUTYL)PHENYL)SULFONYL)ACETONITRILE
- SBB062386
- 2-(4-tert-butylbenzenesulfonyl)acetonitrile
- CS-0326740
- 2-(4-tert-butylbenzenesulfonyl) acetonitrile
- SCHEMBL4073443
- DTXSID30394727
- (4-tert-Butylphenyl)sulfonylacetonitrile
-
- MDL: MFCD00245070
- Inchi: 1S/C12H15NO2S/c1-12(2,3)10-4-6-11(7-5-10)16(14,15)9-8-13/h4-7H,9H2,1-3H3
- InChI Key: UKRHKLHRSIUATR-UHFFFAOYSA-N
- SMILES: S(CC#N)(C1C=CC(=CC=1)C(C)(C)C)(=O)=O
Computed Properties
- Exact Mass: 237.08245
- Monoisotopic Mass: 237.082
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 370
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 66.3Ų
Experimental Properties
- PSA: 57.93
(4-tert-Butylphenyl)sulfonylacetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB161356-1 g |
2-((4-(tert-Butyl)phenyl)sulfonyl)acetonitrile |
64445-04-1 | 1 g |
€211.30 | 2023-07-20 | ||
| abcr | AB161356-2 g |
2-((4-(tert-Butyl)phenyl)sulfonyl)acetonitrile |
64445-04-1 | 2 g |
€272.50 | 2023-07-20 | ||
| abcr | AB161356-5 g |
2-((4-(tert-Butyl)phenyl)sulfonyl)acetonitrile |
64445-04-1 | 5 g |
€377.50 | 2023-07-20 | ||
| abcr | AB161356-10 g |
2-((4-(tert-Butyl)phenyl)sulfonyl)acetonitrile |
64445-04-1 | 10 g |
€482.50 | 2023-07-20 | ||
| TRC | B491028-5mg |
[(4-tert-Butylphenyl)sulfonyl]acetonitrile |
64445-04-1 | 5mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B491028-10mg |
[(4-tert-Butylphenyl)sulfonyl]acetonitrile |
64445-04-1 | 10mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B491028-50mg |
[(4-tert-Butylphenyl)sulfonyl]acetonitrile |
64445-04-1 | 50mg |
$ 160.00 | 2022-06-07 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1397410-1g |
2-((4-(Tert-butyl)phenyl)sulfonyl)acetonitrile |
64445-04-1 | 95+% | 1g |
¥1983.00 | 2024-05-05 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1397410-5g |
2-((4-(Tert-butyl)phenyl)sulfonyl)acetonitrile |
64445-04-1 | 95+% | 5g |
¥5933.00 | 2024-05-05 | |
| abcr | AB161356-1g |
2-((4-(tert-Butyl)phenyl)sulfonyl)acetonitrile; . |
64445-04-1 | 1g |
€211.20 | 2025-04-17 |
(4-tert-Butylphenyl)sulfonylacetonitrile Related Literature
-
Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
64445-04-1 ((4-tert-Butylphenyl)sulfonylacetonitrile) Related Products
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- 105962-20-7(Benzene, 1-methyl-4-[(2-methyl-2-phenylpropyl)sulfonyl]-)
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